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Compound of Interest

Compound Name: Lenalidomide 4'-PEG1-azide

Cat. No.: B12372323

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Lenalidomide 4'-PEG1-azide. Adherence to these procedures is critical for ensuring
laboratory safety and environmental compliance. Due to the parent compound's known hazards
and the reactive nature of the azide group, this substance must be managed as hazardous
chemical waste.

I. Chemical Safety and Hazard Assessment

Lenalidomide, the parent compound, is classified as a hazardous chemical with potential
reproductive and organ toxicity through prolonged exposure.[1] While a safety data sheet
(SDS) for Lenalidomide 4'-PEG1-azide from one supplier suggests it does not meet the
criteria for hazardous classification under specific EC Directives, a conservative approach is
mandated. The azide functional group also warrants cautious handling. Therefore, this
compound must be disposed of through an approved hazardous waste disposal plant.[1]

Key Hazard Information:
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Compound Molecular Molecular Known
CAS Number .
Component Formula Weight Hazards

May damage
fertility or the
unborn child;
May cause
Lenalidomide 191732-72-6 C13H13N30s3 259.26 g/mol damage to
organs through
prolonged or
repeated

exposure.[1]

Parent
compound is

hazardous; Azide

Lenalidomide 4'- group is
) 2399455-45-7 C17H20N60a4 372.39 g/mol )
PEG1l-azide potentially
reactive. Treat as
hazardous
waste.[1]

Il. Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of
Lenalidomide 4'-PEG1-azide waste.

1. Personal Protective Equipment (PPE) and Handling:

o Handling: Always handle Lenalidomide 4'-PEG1-azide in a chemical fume hood to avoid

inhalation of dust or aerosols.

o PPE: Wear appropriate personal protective equipment, including a lab coat, safety glasses
with side shields, and chemical-resistant gloves.[1]

2. Waste Segregation and Collection:
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o Waste Type: This procedure applies to solid Lenalidomide 4'-PEG1-azide, solutions
containing the compound, and contaminated lab supplies (e.g., pipette tips, gloves, weigh
boats, empty containers).

e Solid Waste:

o Collect pure solid waste in its original container if possible.[2] If not, use a clearly labeled,
compatible container with a secure screw-on cap.[3]

o Collect chemically contaminated lab supplies (gloves, wipes, etc.) by double-bagging them
in clear plastic bags.[3]

e Liquid Waste:

o Collect liquid waste containing Lenalidomide 4'-PEG1-azide in a dedicated, leak-proof,
and chemically compatible container with a secure screw-on cap.[2][3]

o Do not mix this waste with other chemical waste streams unless explicitly approved by
your institution's Environmental Health & Safety (EH&S) department. Specifically, keep it
separate from incompatible materials like strong oxidizing agents.[1][4]

o Do not dispose of this chemical down the drain.[5]
3. Waste Container Labeling and Storage:

o Labeling: Immediately label all waste containers with a "Hazardous Waste" label.[6] The label
must include:

o The full chemical name: "Lenalidomide 4'-PEG1-azide Waste"
o The primary hazards (e.g., "Toxic,” "Reproductive Hazard")

o The date waste was first added to the container

o The name of the principal investigator or lab group

o Storage:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12372323?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b12372323?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.fishersci.com/store/msds?partNumber=AC461590010&countryCode=US&language=en
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b12372323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Store waste containers in a designated and clearly marked "Satellite Accumulation Area"
(SAA) within the laboratory.[4]

o Ensure all containers are kept tightly closed except when adding waste.[3][6]

o Use secondary containment (e.g., a chemical-resistant tray or bin) to capture any potential
leaks.[3] The secondary container must be able to hold 110% of the volume of the primary
container.[3]

o Store below eye level and away from heat or sources of ignition.[2]
4. Requesting Waste Disposal:

o Contact EH&S: Follow your institution's specific procedures to request a hazardous waste
pickup from the Environmental Health & Safety (EH&S) department or equivalent authority.

[2]

o Timelines: Be aware of accumulation time limits. Hazardous waste must typically be
collected within a specific timeframe (e.g., 90 or 180 days) from the start date on the label.[2]

[3]

lll. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste
containing Lenalidomide 4'-PEG1-azide.
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Caption: Disposal workflow for Lenalidomide 4'-PEG1-azide waste.
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This guide is intended to provide a framework for safe disposal. Always consult your
institution's specific chemical hygiene plan and EH&S department for local regulations and
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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